Cas no 89483-72-7 (4-Piperidinamine, 1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-)

• Product Name: 4-Piperidinamine, 1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-
• CAS No: 89483-72-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 598875
• PubChem ID: 13253824
• Update Time: 2025-04-19

4-Piperidinamine, 1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-
• 1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)piperidin-4-amine
• 89483-72-7
• 1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]piperidin-4-amine
• DTXSID80532157
• SCHEMBL9458526

• Inchi： 1S/C14H20N2O2/c15-11-5-7-16(8-6-11)9-12-10-17-13-3-1-2-4-14(13)18-12/h1-4,11-12H,5-10,15H2
• InChI Key： YDVFBVTYOJECMP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CN1CCC(CC1)N

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.7Ų